Cas no 13109-84-7 (2-(3-methyl-4H-1,2,4-triazol-4-yl)aniline)

2-(3-Methyl-4H-1,2,4-triazol-4-yl)aniline is a heterocyclic aromatic compound featuring a triazole ring fused with an aniline moiety. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both the triazole and aniline functional groups allows for versatile derivatization, enabling applications in the development of biologically active molecules. Its stability under standard conditions and compatibility with common organic reactions enhance its utility in multi-step synthetic routes. The compound is particularly useful in medicinal chemistry for constructing triazole-based scaffolds, which are prevalent in drug discovery due to their pharmacokinetic and binding properties. Proper handling and storage are recommended to maintain purity and reactivity.
2-(3-methyl-4H-1,2,4-triazol-4-yl)aniline structure
13109-84-7 structure
Product Name:2-(3-methyl-4H-1,2,4-triazol-4-yl)aniline
CAS No:13109-84-7
MF:C9H10N4
MW:174.20250082016
CID:4587550
PubChem ID:21271842
Update Time:2025-06-09

2-(3-methyl-4H-1,2,4-triazol-4-yl)aniline Chemical and Physical Properties

Names and Identifiers

    • 2-(3-methyl-4H-1,2,4-triazol-4-yl)aniline
    • Inchi: 1S/C9H10N4/c1-7-12-11-6-13(7)9-5-3-2-4-8(9)10/h2-6H,10H2,1H3
    • InChI Key: XFYZFDKVCCDORC-UHFFFAOYSA-N
    • SMILES: C1(N)=CC=CC=C1N1C=NN=C1C

2-(3-methyl-4H-1,2,4-triazol-4-yl)aniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M327653-10mg
2-(3-methyl-4H-1,2,4-triazol-4-yl)aniline
13109-84-7
10mg
$ 70.00 2022-06-04
TRC
M327653-50mg
2-(3-methyl-4H-1,2,4-triazol-4-yl)aniline
13109-84-7
50mg
$ 250.00 2022-06-04
TRC
M327653-100mg
2-(3-methyl-4H-1,2,4-triazol-4-yl)aniline
13109-84-7
100mg
$ 365.00 2022-06-04
Enamine
EN300-137439-0.05g
2-(3-methyl-4H-1,2,4-triazol-4-yl)aniline
13109-84-7 95%
0.05g
$226.0 2023-02-15
Enamine
EN300-137439-0.1g
2-(3-methyl-4H-1,2,4-triazol-4-yl)aniline
13109-84-7 95%
0.1g
$337.0 2023-02-15
Enamine
EN300-137439-0.25g
2-(3-methyl-4H-1,2,4-triazol-4-yl)aniline
13109-84-7 95%
0.25g
$481.0 2023-02-15
Enamine
EN300-137439-0.5g
2-(3-methyl-4H-1,2,4-triazol-4-yl)aniline
13109-84-7 95%
0.5g
$758.0 2023-02-15
Enamine
EN300-137439-1.0g
2-(3-methyl-4H-1,2,4-triazol-4-yl)aniline
13109-84-7 95%
1g
$0.0 2023-06-06
Enamine
EN300-137439-2.5g
2-(3-methyl-4H-1,2,4-triazol-4-yl)aniline
13109-84-7 95%
2.5g
$1903.0 2023-02-15
Enamine
EN300-137439-5.0g
2-(3-methyl-4H-1,2,4-triazol-4-yl)aniline
13109-84-7 95%
5.0g
$2816.0 2023-02-15

2-(3-methyl-4H-1,2,4-triazol-4-yl)aniline Related Literature

Additional information on 2-(3-methyl-4H-1,2,4-triazol-4-yl)aniline

Introduction to 2-(3-Methyl-4H-1,2,4-triazol-4-yl)aniline (CAS No. 13109-84-7)

2-(3-Methyl-4H-1,2,4-triazol-4-yl)aniline, also known by its CAS number 13109-84-7, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which combines an aniline moiety with a 1,2,4-triazole ring substituted by a methyl group. The combination of these functional groups endows the compound with a range of biological activities and chemical properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The molecular formula of 2-(3-methyl-4H-1,2,4-triazol-4-yl)aniline is C9H10N4, and its molecular weight is approximately 178.19 g/mol. The compound is typically obtained through the reaction of 2-chloroaniline with 3-methyl-1,2,4-triazole in the presence of a suitable base. This synthetic route has been well-documented in the literature and is widely used in both academic and industrial settings due to its efficiency and scalability.

In recent years, there has been a growing interest in the biological activities of 2-(3-methyl-4H-1,2,4-triazol-4-yl)aniline. Studies have shown that this compound exhibits potent antifungal properties, making it a promising candidate for the development of new antifungal agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 2-(3-methyl-4H-1,2,4-triazol-4-yl)aniline demonstrated significant inhibitory effects against several clinically relevant fungal strains, including Candida albicans and Aspergillus fumigatus. The mechanism of action appears to involve disruption of fungal cell wall synthesis and membrane integrity.

Beyond its antifungal properties, 2-(3-methyl-4H-1,2,4-triazol-4-yl)aniline has also been explored for its potential as an anticancer agent. Research conducted at the National Cancer Institute has indicated that this compound can selectively inhibit the growth of certain cancer cell lines while showing minimal toxicity to normal cells. The selective cytotoxicity is attributed to the compound's ability to interfere with key signaling pathways involved in cell proliferation and apoptosis.

The pharmacokinetic properties of 2-(3-methyl-4H-1,2,4-triazol-4-yl)aniline have also been studied to evaluate its suitability as a therapeutic agent. Preclinical studies have shown that the compound exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. These findings suggest that 2-(3-methyl-4H-1,2,4-triazol-4-yl)aniline could be developed into an effective oral medication for treating fungal infections and certain types of cancer.

In addition to its therapeutic applications, 2-(3-methyl-4H-1,2,4-triazol-4-yl)aniline has found use as an intermediate in the synthesis of other bioactive compounds. For example, it serves as a key building block in the preparation of various antiviral agents and anti-inflammatory drugs. The versatility of this compound makes it an attractive target for further research and development in the pharmaceutical industry.

The safety profile of 2-(3-methyl-4H-1,2,4-triazol-4-yl)aniline has been extensively evaluated through toxicological studies. These studies have generally shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. However, as with any new chemical entity, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 2-(3-methyl-4H-1,2,4-triazol-4-yl)aniline (CAS No. 13109-84-7) is a multifaceted compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for the development of new therapeutic agents targeting fungal infections and cancer. Ongoing research continues to uncover new potential uses for this compound, further highlighting its importance in the field.

Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.